4-{2-[4-(benzyloxy)phenyl]-2-oxoethyl}-2-methyl-1,4-benzoxazepine-3,5(2H,4H)-dione

• Molecular Formula: C25H21NO5
• Molecular Weight: 415.4 g/mol
• IUPAC Name: 2-methyl-4-[2-oxo-2-(4-phenylmethoxyphenyl)ethyl]-1,4-benzoxazepine-3,5-dione
• InChI: InChI=1S/C25H21NO5/c1-17-24(28)26(25(29)21-9-5-6-10-23(21)31-17)15-22(27)19-11-13-20(14-12-19)30-16-18-7-3-2-4-8-18/h2-14,17H,15-16H2,1H3
• InChI Key: XKBHIWBKWZERJL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=O)C2=CC=CC=C2O1)CC(=O)C3=CC=C(C=C3)OCC4=CC=CC=C4

Description

4-{2-[4-(benzyloxy)phenyl]-2-oxoethyl}-2-methyl-1,4-benzoxazepine-3,5(2H,4H)-dione is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a benzoxazepine core, which is known for its diverse biological activities.

Preparation Methods

The synthesis of 4-{2-[4-(benzyloxy)phenyl]-2-oxoethyl}-2-methyl-1,4-benzoxazepine-3,5(2H,4H)-dione typically involves multiple steps. One common method starts with the preparation of 4-(benzyloxy)phenylacetic acid, which is then subjected to a series of reactions including esterification, cyclization, and oxidation to form the final product . Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride.

Substitution: The benzyl group can be substituted with other functional groups using nucleophilic substitution reactions

Scientific Research Applications

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It has shown potential as a bioactive compound with various biological activities.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases

Mechanism of Action

The mechanism of action of 4-{2-[4-(benzyloxy)phenyl]-2-oxoethyl}-2-methyl-1,4-benzoxazepine-3,5(2H,4H)-dione involves its interaction with specific molecular targets and pathways. It may act by binding to certain receptors or enzymes, thereby modulating their activity. Detailed studies are required to elucidate the exact molecular mechanisms .

Comparison with Similar Compounds

Similar compounds include:

N-[4-(benzyloxy)phenyl]-2-(diethylamino)acetamide hydrochloride: This compound shares the benzyloxyphenyl moiety and has similar biological activities.

2-(4-(benzyloxy)-5-(hydroxyl)phenyl)benzothiazole derivatives: These compounds are studied for their potential as MAO-B inhibitors for the treatment of Parkinson’s disease.

4-{2-[4-(benzyloxy)phenyl]-2-oxoethyl}-2-methyl-1,4-benzoxazepine-3,5(2H,4H)-dione stands out due to its unique benzoxazepine core, which imparts distinct biological properties.